4-hydroperoxy 2-Nonenal
4-hydroperoxy 2-Nonenal
4-hydroxy Nonenal (4-HNE; Item No. 32100) is a lipid peroxidation product derived from oxidized ω-6 polyunsaturated fatty acids, such as linoleic acid and arachidonic acid, that is widely used as a marker of oxidative stress. 4-HNE exhibits various biological activities such as cytotoxicity, growth inhibiting activity, genotoxicity, and chemotactic activity. 4-hydroperoxy 2-Nonenal is the immediate precursor of 4-HNE formed from the cleavage of ω-6 hydroperoxides. Analogous reactions are expected to occur with hydroperoxides from other ω-6 fatty acids, particularly arachidonic acid.
Brand Name:
Vulcanchem
CAS No.:
7439-43-2
VCID:
VC0023920
InChI:
InChI=1S/C9H16O3/c1-2-3-4-6-9(12-11)7-5-8-10/h5,7-9,11H,2-4,6H2,1H3/b7-5+
SMILES:
CCCCCC(C=CC=O)OO
Molecular Formula:
C9H16O3
Molecular Weight:
172.22 g/mol
4-hydroperoxy 2-Nonenal
CAS No.: 7439-43-2
Reference Standards
VCID: VC0023920
Molecular Formula: C9H16O3
Molecular Weight: 172.22 g/mol
| CAS No. | 7439-43-2 |
|---|---|
| Product Name | 4-hydroperoxy 2-Nonenal |
| Molecular Formula | C9H16O3 |
| Molecular Weight | 172.22 g/mol |
| IUPAC Name | (E)-4-hydroperoxynon-2-enal |
| Standard InChI | InChI=1S/C9H16O3/c1-2-3-4-6-9(12-11)7-5-8-10/h5,7-9,11H,2-4,6H2,1H3/b7-5+ |
| Standard InChIKey | TVNYLRYVAZWBEH-FNORWQNLSA-N |
| Isomeric SMILES | CCCCCC(/C=C/C=O)OO |
| SMILES | CCCCCC(C=CC=O)OO |
| Canonical SMILES | CCCCCC(C=CC=O)OO |
| Description | 4-hydroxy Nonenal (4-HNE; Item No. 32100) is a lipid peroxidation product derived from oxidized ω-6 polyunsaturated fatty acids, such as linoleic acid and arachidonic acid, that is widely used as a marker of oxidative stress. 4-HNE exhibits various biological activities such as cytotoxicity, growth inhibiting activity, genotoxicity, and chemotactic activity. 4-hydroperoxy 2-Nonenal is the immediate precursor of 4-HNE formed from the cleavage of ω-6 hydroperoxides. Analogous reactions are expected to occur with hydroperoxides from other ω-6 fatty acids, particularly arachidonic acid. |
| Synonyms | 4-hydroperoxy-2-nonenal 4-hydroxyperoxy-trans-2-nonenal |
| Reference | 1.Pryor, W.A., and Porter, N.A. Suggested mechanisms for the production of 4-hydroxy-2-nonenal from the autoxidation of polyunsaturated fatty acids. Free Radical Biology & Medicine 8, 541-543 (1990). |
| PubChem Compound | 6435432 |
| Last Modified | Nov 11 2021 |
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